2-[(1-Prop-2-enoylpiperidine-4-carbonyl)amino]acetic acid

• IUPAC Name: 2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]acetic acid
• InChI: InChI=1S/C11H16N2O4/c1-2-9(14)13-5-3-8(4-6-13)11(17)12-7-10(15)16/h2,8H,1,3-7H2,(H,12,17)(H,15,16)
• InChI Key: HOJUVGHDMFUCJZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NCC(=O)O
• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the search results. The molecular weight of a similar compound is 227.26.

Scientific Research Applications

Polymer Science and Drug Delivery

Poly(amido-amine)s with Amino Side Substituents Poly(amido-amine)s carrying primary amino groups as side substituents have been developed through the polyaddition of specific monomers to bisacrylamido acetic acid derivatives. These polymers are highlighted for their potential as nonviral vectors for gene delivery, showing the relevance of acrylamido acetic acid derivatives in developing materials with biological applications. The introduction of pendant amino groups enhances their suitability as polymer carriers for carboxylated drugs and for labeling with fluorescent probes, which are commonly employed in protein studies (Malgesini, Verpilio, Duncan, & Ferruti, 2003).

Organic Synthesis

Enaminone Chemistry for Heterocyclic Compounds Research involving enaminones demonstrates their utility in synthesizing diverse heterocyclic compounds, such as naphthyridines and pyrrolidines, underlining the versatility of acetic acid derivatives in organic synthesis. These reactions open new routes for the synthesis of complex structures from simple acetic acid derivatives, offering pathways to synthesize compounds with potential pharmaceutical applications (Moustafa, Al-Mousawi, Hilmy, Ibrahim, Liermann, Meier, & Elnagdi, 2012).